1,2-Diazabenzo[a]cyclopropa[cd]pentalene, 1,2,2a,2b,6b,6c-hexahydro- (9CI)
1,2-Diazabenzo[a]cyclopropa[cd]pentalene, 1,2,2a,2b,6b,6c-hexahydro- (9CI)
Brand Name:
Vulcanchem
CAS No.:
102505-33-9
VCID:
VC0012072
InChI:
InChI=1S/C10H10N2/c1-2-4-6-5(3-1)7-8-9(6)11-12-10(7)8/h1-4,7-12H
SMILES:
C1=CC=C2C3C4C(C4NN3)C2=C1
Molecular Formula:
C10H10N2
Molecular Weight:
158.2 g/mol
1,2-Diazabenzo[a]cyclopropa[cd]pentalene, 1,2,2a,2b,6b,6c-hexahydro- (9CI)
CAS No.: 102505-33-9
Main Products
VCID: VC0012072
Molecular Formula: C10H10N2
Molecular Weight: 158.2 g/mol
![1,2-Diazabenzo[a]cyclopropa[cd]pentalene, 1,2,2a,2b,6b,6c-hexahydro- (9CI) - 102505-33-9](/images/no_structure.jpg)
| CAS No. | 102505-33-9 |
|---|---|
| Product Name | 1,2-Diazabenzo[a]cyclopropa[cd]pentalene, 1,2,2a,2b,6b,6c-hexahydro- (9CI) |
| Molecular Formula | C10H10N2 |
| Molecular Weight | 158.2 g/mol |
| IUPAC Name | 5,6-diazatetracyclo[6.4.0.02,4.03,7]dodeca-1(12),8,10-triene |
| Standard InChI | InChI=1S/C10H10N2/c1-2-4-6-5(3-1)7-8-9(6)11-12-10(7)8/h1-4,7-12H |
| Standard InChIKey | RFLQBEDVBUWLFY-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C3C4C(C4NN3)C2=C1 |
| Canonical SMILES | C1=CC=C2C3C4C(C4NN3)C2=C1 |
| Synonyms | 1,2-Diazabenzo[a]cyclopropa[cd]pentalene, 1,2,2a,2b,6b,6c-hexahydro- (9CI) |
| PubChem Compound | 13641379 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume